Cas no 27409-39-8 (2-Butenedioic acid(2Z)-, didocosyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, didocosyl ester (9CI)
• CAS No: 27409-39-8
• MF: C₄₈H₉₂O₄
• MW: 733.241696357727
• CID: 251151
• PubChem ID: 44607769
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, didocosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, didocosyl ester (9CI)
• 4-docosoxy-4-oxobut-2-enoate
• BEHENYL MALEATE
• 1-Docosanol,maleate (2:1) (8CI)
• Maleicacid,didocosyl ester (8CI)
• 27409-39-8
• didocosyl (Z)-but-2-enedioate
• SCHEMBL4989949

• Inchi： 1S/C48H92O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-45-51-47(49)43-44-48(50)52-46-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-44H,3-42,45-46H2,1-2H3/b44-43-
• InChI Key： STDUJGRYOCDXBT-HFDYVGAYSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 732.70000
• Monoisotopic Mass: 732.69956141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 46
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 16.27280